![molecular formula C15H22N2O6S B012593 Captopril N-ethylmaleimide sulfoxide CAS No. 109350-29-0](/img/structure/B12593.png)
Captopril N-ethylmaleimide sulfoxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Captopril N-ethylmaleimide sulfoxide (Captopril-EMSO) is a chemical compound that is widely used in scientific research. It is a derivative of captopril, which is a well-known angiotensin-converting enzyme (ACE) inhibitor that is used to treat hypertension and heart failure. Captopril-EMSO is a potent antioxidant and has been shown to have a wide range of biochemical and physiological effects.
Mechanism Of Action
The mechanism of action of captopril-EMSO is not fully understood. However, it is believed to act as a potent antioxidant by scavenging free radicals and reducing oxidative stress. It may also act as an anti-inflammatory agent by reducing the production of pro-inflammatory cytokines. Additionally, captopril-EMSO may inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
Captopril-EMSO has been shown to have a wide range of biochemical and physiological effects. It can protect cells from oxidative stress and reduce inflammation. It has also been shown to have anti-cancer properties and can induce apoptosis in cancer cells. Additionally, captopril-EMSO has been shown to improve cardiovascular function and reduce blood pressure.
Advantages And Limitations For Lab Experiments
One of the main advantages of using captopril-EMSO in lab experiments is its potent antioxidant properties. It can protect cells from oxidative stress and reduce the production of reactive oxygen species (ROS). Additionally, captopril-EMSO is relatively inexpensive and easy to synthesize. However, one of the limitations of using captopril-EMSO in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to administer in certain experimental settings.
Future Directions
There are many future directions for research on captopril-EMSO. One area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of the mechanism of action of captopril-EMSO. This could lead to the development of new therapeutic applications for the compound. Additionally, further research is needed to investigate the potential anti-cancer properties of captopril-EMSO and its use in cancer therapy.
Conclusion:
Captopril N-ethylmaleimide sulfoxide is a potent antioxidant that has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-cancer properties and can improve cardiovascular function. While there are some limitations to its use in lab experiments, captopril-EMSO is a valuable tool for scientific research. Further research is needed to fully understand its mechanism of action and to investigate its potential therapeutic applications.
Synthesis Methods
The synthesis of captopril-EMSO involves the reaction of captopril with N-ethylmaleimide sulfoxide. The reaction is carried out under mild conditions and yields a high purity product. The synthesis method has been well-established and is widely used in scientific research.
Scientific Research Applications
Captopril-EMSO has been used in a wide range of scientific research applications. It has been shown to have antioxidant properties and can protect cells from oxidative stress. It has also been shown to have anti-inflammatory properties and can reduce inflammation in various disease models. Additionally, captopril-EMSO has been used in cancer research and has been shown to have anti-cancer properties.
properties
CAS RN |
109350-29-0 |
---|---|
Product Name |
Captopril N-ethylmaleimide sulfoxide |
Molecular Formula |
C15H22N2O6S |
Molecular Weight |
358.4 g/mol |
IUPAC Name |
(2S)-1-[3-(1-ethyl-2,5-dioxopyrrolidin-3-yl)sulfinyl-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
InChI |
InChI=1S/C15H22N2O6S/c1-3-16-12(18)7-11(14(16)20)24(23)8-9(2)13(19)17-6-4-5-10(17)15(21)22/h9-11H,3-8H2,1-2H3,(H,21,22)/t9?,10-,11?,24?/m0/s1 |
InChI Key |
CPLQYASJOXYLAN-YJLTZIBZSA-N |
Isomeric SMILES |
CCN1C(=O)CC(C1=O)S(=O)CC(C)C(=O)N2CCC[C@H]2C(=O)O |
SMILES |
CCN1C(=O)CC(C1=O)S(=O)CC(C)C(=O)N2CCCC2C(=O)O |
Canonical SMILES |
CCN1C(=O)CC(C1=O)S(=O)CC(C)C(=O)N2CCCC2C(=O)O |
synonyms |
captopril N-ethylmaleimide sulfoxide captopril NEM sulfoxide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.